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Compound of Interest

Compound Name: 5-Acetyloxindole

Cat. No.: B1336615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information and handling
precautions for 5-Acetyloxindole (CAS No. 64483-69-8). The content is intended to support
researchers, scientists, and drug development professionals in implementing safe laboratory
practices when working with this compound. This document synthesizes available safety data,
outlines relevant experimental methodologies for hazard assessment, and provides visual
workflows for risk management and handling procedures.

GHS Hazard Classification and Statements

5-Acetyloxindole has been classified according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The following pictograms and hazard
statements summarize the potential risks associated with this compound.

Pictogram:

walt text

Signal Word: Warning
Hazard Statements:

e H302: Harmful if swallowed.
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e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Toxicological Data

Comprehensive toxicological studies providing specific quantitative data such as LD50 (lethal
dose, 50%) and LC50 (lethal concentration, 50%) for 5-Acetyloxindole are not publicly
available at the time of this publication. The Safety Data Sheet for 5-Acetyloxindole explicitly
states "no data available" for these metrics.

In the absence of specific experimental values for 5-Acetyloxindole, the following table
outlines the GHS classification criteria for the assigned hazard statements. This provides a
basis for understanding the potential toxicity of the compound.
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Hazard Statement

GHS Hazard Class &
Category

GHS Classification Criteria
(for the assigned category)

H302

Acute toxicity, oral (Category
4)

Acute Toxicity Estimate (ATE)
for oral exposure: > 300 and <
2000 mg/kg body weight.

H315

Skin corrosion/irritation

(Category 2)

Causes reversible skin
irritation. Mean score of > 2.3
and < 4.0 for erythema/eschar
or for oedema in at least 2 of 3

tested animals.

H319

Serious eye damage/eye
irritation (Category 2A)

Causes reversible eye irritation
within 21 days. Mean score of
> 1 for corneal opacity or iritis,
or = 2 for conjunctival redness
or chemosis in at least 2 of 3

tested animals.

H335

Specific target organ toxicity —
single exposure (Category 3),

Respiratory tract irritation

Transient target organ effects
(respiratory tract irritation) for
which a chemical may not
meet the criteria to be

classified in Categories 1 or 2.

Experimental Protocols for Hazard Assessment

While specific experimental data for 5-Acetyloxindole is not available, the following sections

describe the standard OECD (Organisation for Economic Co-operation and Development)

guidelines for the experimental protocols that would be employed to determine the GHS hazard

classifications.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic

Class Method)

This method is used to estimate the acute oral toxicity of a substance.
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e Principle: A stepwise procedure is used where a small group of animals (typically three
female rats) is dosed at a defined starting level. The outcome of this first step (hnumber of
animals surviving or moribund) determines the next step, which could involve dosing another
group of animals at a lower or higher dose level.

» Animal Model: Healthy, young adult female rats are the preferred species.

e Procedure:

[e]

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage using a stomach tube or a

o

suitable intubation cannula.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

o

[¢]

Body weight is recorded weekly.

o

At the end of the study, all animals are subjected to gross necropsy.

o Classification: The substance is classified into one of the GHS categories based on the
number of animals that die at specific dose levels.

Acute Dermal Irritation (OECD Guideline 404)[1]

This guideline describes the procedure for assessing the potential of a substance to cause skin
irritation.[1]

o Principle: The test substance is applied to a small area of the skin of an experimental animal,
and the degree of irritation is observed and scored over a specified period.[1]

e Animal Model: The albino rabbit is the recommended species.[1]
e Procedure:

o Approximately 24 hours before the test, the fur is removed from the dorsal area of the
animal.
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o The test substance (0.5 g or 0.5 mL) is applied to a small area of the skin and covered
with a gauze patch.

o The patch is removed after a 4-hour exposure period.

o The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o The severity of the skin reactions is scored according to a standardized scale.

o Classification: The substance is classified as a skin irritant if it produces reversible
inflammatory changes in the skin.[1]

Acute Eye Irritation (OECD Guideline 405)[2][3][4][5]

This test is designed to evaluate the potential of a substance to cause eye irritation or damage.

[21031[41[5]

e Principle: A single dose of the test substance is applied to one eye of an experimental
animal, with the untreated eye serving as a control. The degree of eye irritation is then
evaluated by scoring lesions of the cornea, iris, and conjunctiva.[2][3][4][5]

o Animal Model: The albino rabbit is the preferred species.[2]
e Procedure:

o The test substance (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival sac of
one eye.[2][3]

o The eyes are examined at 1, 24, 48, and 72 hours after application of the test substance.

[3][5]

o Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored
using a standardized system.[4]

» Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions.[2][4]
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Acute Inhalation Toxicity (OECD Guideline 403)[6][7][8]

This guideline outlines the procedure for assessing the toxicity of a substance upon inhalation.

6718l

e Principle: Animals are exposed to the test substance, typically for 4 hours, in a whole-body or
nose-only inhalation chamber. The concentration that is lethal to 50% of the test animals
(LC50) is determined.[8]

e Animal Model: The rat is the preferred species.[8]

e Procedure:

[e]

Groups of animals are exposed to different concentrations of the test substance as a gas,
vapor, or aerosol.

[e]

Animals are observed for signs of toxicity during and after exposure for a period of 14
days.

[e]

Mortality, clinical signs, and body weight changes are recorded.

o

A gross necropsy is performed on all animals.

o Classification: The substance is classified into a GHS category based on its LC50 value.[8]

Handling Precautions and Risk Management

Given the hazardous properties of 5-Acetyloxindole, a thorough risk assessment should be
conducted before any handling. The following workflows and precautions are recommended.

Chemical Risk Assessment Workflow

A systematic approach to risk assessment is crucial for ensuring laboratory safety. The
following diagram illustrates a general workflow for assessing and mitigating the risks
associated with handling chemical compounds like 5-Acetyloxindole.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.benchchem.com/product/b1336615?utm_src=pdf-body
https://www.benchchem.com/product/b1336615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Risk Assessment Workflow

Risk Assessment

Identify Hazards
(Review SDS for 5-Acetyloxindole)

Evaluate Risks
(Consider quantity, frequency of use, and procedure)

Determine Control Measures
(Based on Hierarchy of Controls)

Control Implementation

Engineering Controls
(e.g., Fume hood, ventilated enclosure)

Re-assess if changes occur

Administrative Controls
(e.g., SOPs, training)

l

Personal Protective Equipment (PPE)
(e.g., Gloves, safety glasses, lab coat)

Review and Monitoring

Implement Controls and Perform Work

:

Review and Monitor Effectiveness
(Regularly review procedures and controls)

Click to download full resolution via product page

Caption: A workflow for assessing and managing the risks of handling 5-Acetyloxindole.
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Recommended Handling Procedures for Powdered 5-
Acetyloxindole

As 5-Acetyloxindole is a solid, likely in powdered form, specific precautions should be taken to
minimize inhalation and dermal exposure. The hierarchy of controls should be applied to
determine the most effective safety measures.
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Hierarchy of Controls for Handling Powdered 5-Acetyloxindole

Task: Weighing/Handling
5-Acetyloxindole Powder

Control Measures (Mpst to Least Effective)

Elimination/Substitution

(Use a safer alternative if possible)

Engineering Controls
(Use a chemical fume hood or ventilated balance enclosure)

Administrative Controls
(Develop Standard Operating Procedures (SOPs), provide training, designate work areas)

Personal Protective Equipment (PPE)
(Wear appropriate gloves, safety glasses with side shields, and a lab coat)

Least
Effective

Click to download full resolution via product page

Caption: A hierarchy of controls for the safe handling of powdered 5-Acetyloxindole.
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Specific Handling Precautions

e Engineering Controls:
o Always handle 5-Acetyloxindole in a well-ventilated area.

o Use a certified chemical fume hood, especially when handling the powder, to avoid the
formation and inhalation of dust and aerosols.

o For weighing, a ventilated balance enclosure is recommended.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety glasses with side shields or goggles.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Change gloves
immediately if they become contaminated.

o Respiratory Protection: If engineering controls are not sufficient to control airborne
concentrations, a NIOSH-approved respirator may be necessary.

e Hygiene Measures:
o Wash hands thoroughly after handling.
o Do not eat, drink, or smoke in areas where 5-Acetyloxindole is handled.

o Remove contaminated clothing and wash it before reuse.

Storage and Disposal

o Storage:
o Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.
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» Disposal:

o Dispose of contents and container in accordance with local, regional, and national
regulations.

o Do not allow the chemical to enter drains or waterways.

First-Aid Measures

 If Swallowed: Rinse mouth. Get medical help.

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off
contaminated clothing and wash it before reuse.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help
if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

This technical guide is intended to provide comprehensive safety information based on
currently available data. It is the responsibility of the user to conduct a thorough risk
assessment for their specific experimental conditions and to ensure that all appropriate safety
precautions are in place. Always consult the most recent Safety Data Sheet for 5-
Acetyloxindole before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Acetyloxindole: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336615#5-acetyloxindole-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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